4-(ethenesulfonyl)-3-nitrobenzonitrile
Overview
Description
Synthesis Analysis
The synthesis of organic compounds often involves reactions like addition, substitution, elimination, and rearrangement. The choice of reaction depends on the functional groups present in the starting materials and the desired product .Molecular Structure Analysis
The molecular structure of organic compounds can be analyzed using various techniques like X-ray crystallography, nuclear magnetic resonance (NMR), and infrared (IR) spectroscopy .Chemical Reactions Analysis
Organic compounds can undergo a variety of chemical reactions, including oxidation, reduction, hydrolysis, and many others. The type of reaction depends on the functional groups present in the compound .Physical And Chemical Properties Analysis
The physical and chemical properties of organic compounds, such as melting point, boiling point, solubility, and reactivity, can be analyzed using various experimental techniques .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(ethenesulfonyl)-3-nitrobenzonitrile involves the reaction of 4-chloro-3-nitrobenzonitrile with ethenesulfonyl chloride in the presence of a base.", "Starting Materials": [ "4-chloro-3-nitrobenzonitrile", "ethenesulfonyl chloride", "base (such as triethylamine or pyridine)", "solvent (such as dichloromethane or chloroform)" ], "Reaction": [ "Dissolve 4-chloro-3-nitrobenzonitrile in a solvent such as dichloromethane or chloroform.", "Add a base such as triethylamine or pyridine to the solution.", "Slowly add ethenesulfonyl chloride to the solution while stirring.", "Allow the reaction mixture to stir at room temperature for several hours.", "Quench the reaction by adding water to the mixture.", "Extract the product with a solvent such as ethyl acetate or dichloromethane.", "Dry the organic layer with anhydrous sodium sulfate.", "Concentrate the solution under reduced pressure to obtain the crude product.", "Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
1153324-80-1 |
Product Name |
4-(ethenesulfonyl)-3-nitrobenzonitrile |
Molecular Formula |
C9H6N2O4S |
Molecular Weight |
238.2 |
Purity |
95 |
Origin of Product |
United States |
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